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Compound of Interest

Compound Name: 2-Iminothiolane

Cat. No.: B1205332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2-Iminothiolane hydrochloride (also known as

Traut's Reagent), a widely used thiolating reagent in research and development. It covers

critical safety information, handling precautions, and detailed experimental protocols to ensure

its safe and effective use in the laboratory.

Chemical and Physical Properties
2-Iminothiolane is a cyclic thioimidate compound valued for its ability to introduce sulfhydryl (-

SH) groups into molecules by reacting with primary amines.[1] This reaction is a cornerstone of

bioconjugation, enabling the crosslinking and labeling of proteins and other biomolecules.[1][2]
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Property Value Source(s)

Synonyms
Traut's Reagent, 2-

Thiolanimine hydrochloride
[3][4]

CAS Number 4781-83-3 [5][3][4]

Molecular Formula C₄H₇NS · HCl [5]

Molecular Weight 137.63 g/mol [5]

Appearance White crystalline powder [4]

Melting Point 197 - 201 °C [4]

Solubility

Soluble in water (100 mg/mL),

methanol, ethanol, and DMSO.

Insoluble in ether.

[3]

Storage Temperature
2 - 8 °C, under desiccating

conditions.
[3][6]

Safety Data Sheet Summary
There are some discrepancies in the classification of 2-Iminothiolane hydrochloride across

different suppliers. While some classify it as non-hazardous[4][7], others identify it as a

hazardous substance that can cause skin and eye irritation, as well as respiratory irritation.

Therefore, it is prudent to handle this compound with care, adhering to the more stringent

safety precautions outlined below.

Hazard Identification
Classification: May be classified as Skin Corrosion/Irritation Category 2, Serious Eye

Damage/Eye Irritation Category 2, and Specific target organ toxicity (single exposure)

Category 3 (respiratory system).[5]

Signal Word: Warning[5]

Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause

respiratory irritation.[5]
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Toxicological Information
Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) are not available for 2-Iminothiolane hydrochloride.

First Aid Measures
Exposure First Aid Measures Source(s)

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

symptoms persist, call a

physician.

[5][3]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[5][3]

Ingestion

Clean mouth with water and

drink afterwards plenty of

water. Get medical attention if

symptoms occur.

[5]

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[5]

Accidental Release: Sweep up and shovel into suitable containers for disposal. Avoid dust

formation. Ensure adequate ventilation.[5]
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Handling and Storage Precautions
Proper handling and storage are crucial to maintain the stability of 2-Iminothiolane and ensure

laboratory safety.

Precaution Details Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection/face protection. Use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[5][3]

Handling

Wash face, hands, and any

exposed skin thoroughly after

handling. Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. Do not get

in eyes, on skin, or on clothing.

Avoid ingestion and inhalation.

Avoid dust formation.

[5][3]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place. Store under

an inert atmosphere. For long-

term storage, it is

recommended to store in a

freezer. Incompatible with

strong oxidizing agents.

[5][3]

Experimental Protocols and Methodologies
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2-Iminothiolane is primarily used to introduce sulfhydryl groups to primary amines on

biomolecules, a process known as thiolation. This enables a variety of subsequent

bioconjugation reactions.

Chemical Reaction Mechanism
2-Iminothiolane reacts with primary amines (e.g., the epsilon-amino group of lysine residues in

proteins) at a pH range of 7-10.[1][8] The reaction results in the opening of the thiolane ring and

the formation of an amidine linkage, which preserves the positive charge of the original amine.

This process introduces a free sulfhydryl group that can be used for subsequent conjugation.

Chemical reaction of 2-Iminothiolane with a primary amine on a protein.

General Protocol for Protein Thiolation
This protocol outlines the general steps for introducing sulfhydryl groups into a protein using 2-
Iminothiolane.

Materials:

Protein solution (1-10 mg/mL)

2-Iminothiolane hydrochloride (Traut's Reagent)

Amine-free buffer (e.g., 0.1 M sodium phosphate, 150 mM NaCl, pH 7.2-8.0)

EDTA solution (0.5 M)

Desalting column

Procedure:

Buffer Exchange: Ensure the protein is in an amine-free buffer (e.g., PBS, borate, or

HEPES). If the protein solution contains primary amines (e.g., Tris or glycine), it must be

exchanged into a suitable buffer via dialysis or a desalting column.

Add EDTA: Add EDTA to the protein solution to a final concentration of 1-5 mM to prevent

oxidation of the newly formed sulfhydryl groups.
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Prepare 2-Iminothiolane Solution: Immediately before use, dissolve 2-Iminothiolane in the

amine-free buffer. A 10- to 20-fold molar excess over the protein is a common starting point.

Reaction: Add the freshly prepared 2-Iminothiolane solution to the protein solution.

Incubation: Incubate the reaction mixture for 60 minutes at room temperature.

Purification: Remove excess, unreacted 2-Iminothiolane using a desalting column

equilibrated with the amine-free buffer containing 1-5 mM EDTA. The thiolated protein is now

ready for downstream applications.
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Experimental Workflow for Protein Thiolation

Prepare Protein in
Amine-Free Buffer

Add EDTA to
Prevent Oxidation

Prepare Fresh
2-Iminothiolane Solution

Add 2-Iminothiolane
to Protein Solution

Incubate for 1 hour
at Room Temperature

Purify Thiolated Protein
(Desalting Column)

Thiolated Protein Ready
for Conjugation
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General workflow for the thiolation of proteins using 2-Iminothiolane.

Protocol for Antibody-Drug Conjugation (ADC)
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This protocol describes a two-step process for creating an antibody-drug conjugate (ADC) by

first introducing thiol groups onto the antibody.

Materials:

Antibody in amine-free buffer

2-Iminothiolane hydrochloride

Maleimide-activated drug

Reaction Buffer (e.g., 0.1 M phosphate, 150 mM NaCl, 1-5 mM EDTA, pH 7.2-8.0)

Conjugation Buffer (e.g., 10 mM phosphate, 140 mM NaCl, pH 6.5)

Desalting columns

Procedure:

Thiolate Antibody: Follow the "General Protocol for Protein Thiolation" (Section 4.2) to

introduce sulfhydryl groups onto the antibody.

Activate Drug: Dissolve the maleimide-activated drug in an appropriate solvent.

Conjugation: Add a molar excess of the maleimide-activated drug to the thiolated antibody

solution. The optimal molar ratio should be determined empirically.

Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at

4°C.

Purification: Purify the resulting ADC using size-exclusion chromatography or another

suitable method to remove unconjugated drug and antibody.
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Logical Relationship for Two-Step ADC Preparation

Antibody Modification Drug Activation

Antibody

Thiolated Antibody

+ 2-Iminothiolane

Antibody-Drug Conjugate (ADC)

Drug

Maleimide-Activated Drug

+ Maleimide Linker

Click to download full resolution via product page

Logical relationship for the two-step preparation of an Antibody-Drug Conjugate.

Conclusion
2-Iminothiolane is a powerful tool for bioconjugation in research and drug development. A

thorough understanding of its chemical properties, potential hazards, and proper handling

procedures is essential for its safe and effective use. By following the guidelines and protocols

outlined in this technical guide, researchers can confidently employ 2-Iminothiolane in their

experimental workflows while maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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